Cas no 1217445-43-6 ((1S)-1-(2,4-difluorophenyl)propan-1-amine)

(1S)-1-(2,4-Difluorophenyl)propan-1-amine is a chiral amine compound featuring a 2,4-difluorophenyl substituent, which imparts unique electronic and steric properties. The (S)-enantiomeric configuration ensures high stereoselectivity, making it valuable in asymmetric synthesis and pharmaceutical intermediates. Its difluorinated aromatic ring enhances metabolic stability and bioavailability, while the amine functionality allows for further derivatization, such as amide formation or reductive alkylation. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting drugs, due to its ability to modulate lipophilicity and binding affinity. High purity and well-defined stereochemistry make it a reliable building block for research and industrial applications requiring precise molecular control.
(1S)-1-(2,4-difluorophenyl)propan-1-amine structure
1217445-43-6 structure
Product Name:(1S)-1-(2,4-difluorophenyl)propan-1-amine
CAS No:1217445-43-6
MF:C9H12ClF2N
MW:207.6480884552
MDL:MFCD12757718
CID:1030296
PubChem ID:53484811
Update Time:2025-05-20

(1S)-1-(2,4-difluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(2,4-Difluorophenyl)propan-1-amine hydrochloride
    • (1S)-1-(2,4-difluorophenyl)propan-1-amine,hydrochloride
    • (S)-1-(2,4-Difluorophenyl)propan-1-aminehydrochloride
    • (1S)-1-(2,4-difluorophenyl)propan-1-amine;hydrochloride
    • (1S)-1-(2,4-DIFLUOROPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
    • DTXSID60704234
    • (1S)-1-(2,4-Difluorophenyl)propan-1-amine--hydrogen chloride (1/1)
    • AKOS015923214
    • 1217445-43-6
    • (S)-1-(2,4-difluorophenyl)propan-1-amine HCl
    • 1309598-65-9
    • F21058
    • CS-0444284
    • (1S)-1-(2,4-difluorophenyl)propan-1-amine
    • MDL: MFCD12757718
    • Inchi: 1S/C9H11F2N.ClH/c1-2-9(12)7-4-3-6(10)5-8(7)11;/h3-5,9H,2,12H2,1H3;1H/t9-;/m0./s1
    • InChI Key: YXYGIKPAUSGSLO-FVGYRXGTSA-N
    • SMILES: Cl.FC1C=C(C=CC=1[C@H](CC)N)F

Computed Properties

  • Exact Mass: 207.0626334g/mol
  • Monoisotopic Mass: 207.0626334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

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Additional information on (1S)-1-(2,4-difluorophenyl)propan-1-amine

(1S)-1-(2,4-Difluorophenyl)Propan-1-Amine: A Comprehensive Overview

(1S)-1-(2,4-Difluorophenyl)Propan-1-Amine, also known by its CAS number 1217445-43-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the carbon atom attached to the amino group and a 2,4-difluorophenyl substituent. The presence of fluorine atoms in the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable tool in various chemical and biological studies.

The synthesis of (1S)-1-(2,4-Difluorophenyl)Propan-1-Amine involves a multi-step process that typically begins with the preparation of the corresponding 2,4-difluorobenzaldehyde. This aldehyde is then subjected to a reductive amination reaction with ammonia or an appropriate amine source to form the desired product. The stereochemistry at the chiral center is crucial for determining the compound's properties and applications, and it can be controlled through enantioselective synthesis methods.

Recent studies have highlighted the potential of (1S)-1-(2,4-Difluorophenyl)Propan-1-Amine as a building block in drug discovery. Its ability to act as a chiral ligand in asymmetric catalysis has been explored extensively. For instance, researchers have utilized this compound to develop catalysts for enantioselective reactions such as aldol additions and Michael additions. These reactions are pivotal in the synthesis of complex organic molecules with high enantiomeric excess (ee), which is essential for drug development.

In addition to its role in catalysis, (1S)-1-(2,4-Difluorophenyl)Propan-1-Amine has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated that this compound can be incorporated into thin-film transistors (TFTs), where it contributes to improved charge transport properties.

The biological activity of (1S)-1-(2,4-Difluorophenyl)Propan-1-Amine has also been a focus of recent investigations. Studies have shown that this compound exhibits moderate antimicrobial activity against various bacterial and fungal strains. This property makes it a potential candidate for further exploration in the development of novel antimicrobial agents.

Furthermore, the environmental impact of (1S)-1-(2,4-Difluorophenyl)Propan-1-Amine has been studied to assess its biodegradability and toxicity profiles. These studies are critical for ensuring that any industrial or pharmaceutical applications of this compound are sustainable and environmentally friendly.

In conclusion, (1S)-1-(2,4-Difluorophenyl)Propan-

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